N-(2-((2-(4-bromophenyl)-1H-indol-3-yl)thio)ethyl)-2-(4-methoxyphenyl)acetamide

• IUPAC Name: N-[2-[[2-(4-bromophenyl)-1H-indol-3-yl]sulfanyl]ethyl]-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C25H23BrN2O2S/c1-30-20-12-6-17(7-13-20)16-23(29)27-14-15-31-25-21-4-2-3-5-22(21)28-24(25)18-8-10-19(26)11-9-18/h2-13,28H,14-16H2,1H3,(H,27,29)
• InChI Key: PGXOJVKKAUCSSK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NCCSC2=C(NC3=CC=CC=C32)C4=CC=C(C=C4)Br
• Molecular Formula: C25H23BrN2O2S
• Molecular Weight: 495.4 g/mol

Description

N-(2-((2-(4-bromophenyl)-1H-indol-3-yl)thio)ethyl)-2-(4-methoxyphenyl)acetamide is a chemical compound that belongs to the family of indole-based synthetic cannabinoids. This compound has gained significant attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Pharmacological Properties

The synthesis of novel acetamide derivatives, including structures similar to the compound of interest, has been extensively studied for their potential pharmacological benefits. For instance, the Leuckart synthesis method has been applied to create a range of acetamide derivatives showing promising cytotoxic, anti-inflammatory, analgesic, and antipyretic activities. These compounds exhibit activity due to the presence of specific functional groups, suggesting their potential in developing new therapeutic agents (Rani et al., 2016).

Anticancer Potential

Indole-based chalcones, structurally related to the compound , have been explored for their anticancer properties. The molecular structures of these chalcones, their interactions, and antiproliferative activities have been studied, showing significant potential in cancer treatment. The investigation into these compounds' crystal structures and molecular interactions provides insights into designing more effective anticancer drugs (Badria et al., 2019).

Antimicrobial Applications

The synthesis of novel indolin-1-yl)-N-aryl acetamide derivatives and their evaluation as antimicrobial agents highlight the broad-spectrum activity of these compounds against various pathogenic microorganisms. Some derivatives have shown promising antibacterial and antifungal activities, indicating their potential use in treating infectious diseases (Debnath & Ganguly, 2015).

Antioxidant Activity

Nitrogen-containing bromophenols derived from marine algae, which share some structural similarities with the target compound, have demonstrated potent scavenging activity against radicals. These findings suggest the potential application of such compounds in food and pharmaceutical industries as natural antioxidants (Li et al., 2012).

Molecular Docking and Design

The design, synthesis, and molecular docking analysis of indole acetamide derivatives for anti-inflammatory drugs reveal the importance of structural analysis in drug development. These studies help in understanding the interaction between the compounds and biological targets, facilitating the design of more effective therapeutic agents (Al-Ostoot et al., 2020).